Cas no 2138356-40-6 (N-1-(azetidin-3-yl)-1H-pyrazol-5-ylmethanesulfonamide)

• Product Name: N-1-(azetidin-3-yl)-1H-pyrazol-5-ylmethanesulfonamide
• CAS No: 2138356-40-6
• MF: C₇H₁₂N₄O₂S
• MW: 216.260779380798
• CID: 6273700
• PubChem ID: 165875502
• Update Time: 2025-06-03

N-1-(azetidin-3-yl)-1H-pyrazol-5-ylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-1-(azetidin-3-yl)-1H-pyrazol-5-ylmethanesulfonamide
• EN300-1131098
• 2138356-40-6
• N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]methanesulfonamide

• Inchi： 1S/C7H12N4O2S/c1-14(12,13)10-7-2-3-9-11(7)6-4-8-5-6/h2-3,6,8,10H,4-5H2,1H3
• InChI Key： ISUFOUSWRZJSPL-UHFFFAOYSA-N
• SMILES： S(C)(NC1=CC=NN1C1CNC1)(=O)=O

Computed Properties

• Exact Mass: 216.06809681g/mol
• Monoisotopic Mass: 216.06809681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 84.4Ų

Additional information on N-1-(azetidin-3-yl)-1H-pyrazol-5-ylmethanesulfonamide

Recent Advances in the Study of N-1-(azetidin-3-yl)-1H-pyrazol-5-ylmethanesulfonamide (CAS: 2138356-40-6)

In recent years, the compound N-1-(azetidin-3-yl)-1H-pyrazol-5-ylmethanesulfonamide (CAS: 2138356-40-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique azetidine-pyrazole scaffold, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other targeted therapies. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of N-1-(azetidin-3-yl)-1H-pyrazol-5-ylmethanesulfonamide has been optimized in recent studies to improve yield and purity. Researchers have employed a multi-step synthetic route involving the condensation of azetidine derivatives with pyrazole intermediates, followed by sulfonylation. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been utilized to characterize the compound and confirm its structural integrity. These methodological advancements have facilitated the production of high-quality batches for further biological evaluation.

Biological studies have revealed that N-1-(azetidin-3-yl)-1H-pyrazol-5-ylmethanesulfonamide exhibits potent inhibitory activity against several kinases implicated in cancer and inflammatory diseases. In vitro assays demonstrated significant inhibition of key signaling pathways, such as the PI3K/AKT/mTOR axis, which is often dysregulated in malignancies. Furthermore, the compound has shown selectivity for specific kinase isoforms, reducing the likelihood of off-target effects and enhancing its therapeutic potential. These findings underscore the molecule's utility as a lead compound for drug development.

In addition to its kinase inhibitory properties, N-1-(azetidin-3-yl)-1H-pyrazol-5-ylmethanesulfonamide has been investigated for its pharmacokinetic and pharmacodynamic profiles. Preclinical studies in animal models have indicated favorable bioavailability and tissue distribution, with minimal toxicity observed at therapeutic doses. These results suggest that the compound could be a viable candidate for further clinical development, pending additional safety and efficacy studies. Researchers are also exploring its potential in combination therapies to enhance its anticancer effects.

Looking ahead, the future research directions for N-1-(azetidin-3-yl)-1H-pyrazol-5-ylmethanesulfonamide include the optimization of its chemical structure to improve potency and reduce potential side effects. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these modifications. Additionally, efforts are underway to identify biomarkers that could predict patient response to therapies involving this compound, enabling personalized treatment approaches. The ongoing research holds great promise for advancing our understanding of its mechanisms of action and expanding its therapeutic applications.

In conclusion, N-1-(azetidin-3-yl)-1H-pyrazol-5-ylmethanesulfonamide (CAS: 2138356-40-6) represents a promising avenue for drug discovery, with its unique chemical structure and potent biological activity. The latest research highlights its potential as a kinase inhibitor and its favorable pharmacokinetic properties, paving the way for future clinical trials. As the scientific community continues to explore its applications, this compound may soon emerge as a key player in the treatment of cancer and other diseases.